Cas no 3535-34-0 (4-Butoxy-3-methoxybenzoic acid)

• Product Name: 4-Butoxy-3-methoxybenzoic acid
• CAS No: 3535-34-0
• Molecular Formula: C₁₂H₁₆O₄
• Molecular Weight: 224.25304
• MDL: MFCD03949026
• CID: 323838
• PubChem ID: 2227980

4-Butoxy-3-methoxybenzoic acid Properties

Names and Identifiers

• 4-Butoxy-3-methoxybenzoic acid
• 4-BUTOXY-3-METHOXY-BENZOIC ACID
• Benzoicacid, 4-butoxy-3-methoxy-
• 4-Butoxy-3-methoxy-benzoesaeure
• 4-n-butoxy-3-methoxybenzoic acid
• AC1M2XOE
• AC1Q2XEF
• ACMC-1CNVI
• CTK1C6743
• SureCN1750327
• 4-Butoxy-3-methoxybenzoicacid
• DTXSID10367095
• 1H-Pyrazole-3-carboxylicacid, 5-(2-methylpropyl)-
• EN300-04137
• SR-01000293818
• AKOS000116659
• SCHEMBL1750327
• SR-01000293818-1
• WCFJMRPLUAGPTG-UHFFFAOYSA-N
• A874624
• VS-04165
• CS-0206683
• FT-0679458
• MFCD03949026
• 3535-34-0
• Z56860298
• STK500980
• ALBB-008962
• BBL014080
• DTXCID60318133

• MDL： MFCD03949026
• InChIKey： WCFJMRPLUAGPTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O4/c1-3-4-7-16-10-6-5-9(12(13)14)8-11(10)15-2/h5-6,8H,3-4,7H2,1-2H3,(H,13,14)
• SMILES： CCCCOC1=C(C=C(C=C1)C(=O)O)OC

Computed Properties

• Exact Mass: 224.10488
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 224.10485899g/mol
• Heavy Atom Count: 16
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76